Cas no 21550-03-8 (1-(2-fluorophenyl)butan-1-one)

1-(2-Fluorophenyl)butan-1-one is a fluorinated aromatic ketone with the molecular formula C₁₀H₁₁FO. This compound features a butanone backbone substituted with a 2-fluorophenyl group, imparting unique electronic and steric properties. Its fluorinated aromatic ring enhances stability and influences reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The ketone functionality allows for further derivatization, including reductions or nucleophilic additions. The fluorine substituent can also modulate lipophilicity and bioavailability in drug design. This compound is typically handled under standard laboratory conditions, with attention to compatibility due to its reactive carbonyl group. Suitable for research and industrial applications requiring fluorinated building blocks.

1-(2-fluorophenyl)butan-1-one structure

Product Name:1-(2-fluorophenyl)butan-1-one

CAS No:21550-03-8

MF:C₁₀H₁₁FO

MW:166.192146539688

MDL:MFCD14533472

CID:3160534

PubChem ID:21655924

Update Time:2025-05-28

1-(2-fluorophenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(2-fluorophenyl)butan-1-one
- EN300-1254839
- AKOS011792141
- MFCD14533472
- Fluorobutyrophenon
- 1-(2-Fluoro-phenyl)-butan-1-one
- N13948
- SCHEMBL3121320
- CS-0296869
- 21550-03-8
- NS-01336
- MDL： MFCD14533472
- Inchi： 1S/C10H11FO/c1-2-5-10(12)8-6-3-4-7-9(8)11/h3-4,6-7H,2,5H2,1H3
- InChI Key： YJGZHRKSGKVZIA-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1C(CCC)=O

Computed Properties

Exact Mass: 166.079393132g/mol
Monoisotopic Mass: 166.079393132g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 17.1Å²

1-(2-fluorophenyl)butan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	F589705-10mg	1-(2-fluorophenyl)butan-1-one	21550-03-8	10mg	$ 50.00	2022-06-05
TRC	F589705-50mg	1-(2-fluorophenyl)butan-1-one	21550-03-8	50mg	$ 160.00	2022-06-05
TRC	F589705-100mg	1-(2-fluorophenyl)butan-1-one	21550-03-8	100mg	$ 230.00	2022-06-05
Enamine	EN300-1254839-50mg	1-(2-fluorophenyl)butan-1-one	21550-03-8	50mg	$61.0	2023-10-02
Enamine	EN300-1254839-100mg	1-(2-fluorophenyl)butan-1-one	21550-03-8	100mg	$89.0	2023-10-02
Enamine	EN300-1254839-250mg	1-(2-fluorophenyl)butan-1-one	21550-03-8	250mg	$128.0	2023-10-02
Enamine	EN300-1254839-500mg	1-(2-fluorophenyl)butan-1-one	21550-03-8	500mg	$241.0	2023-10-02
Enamine	EN300-1254839-1000mg	1-(2-fluorophenyl)butan-1-one	21550-03-8	1000mg	$342.0	2023-10-02
Enamine	EN300-1254839-2500mg	1-(2-fluorophenyl)butan-1-one	21550-03-8	2500mg	$669.0	2023-10-02
Enamine	EN300-1254839-5000mg	1-(2-fluorophenyl)butan-1-one	21550-03-8	5000mg	$991.0	2023-10-02